Cas no 1804887-98-6 (Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate
• CAS No: 1804887-98-6
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951986
• Update Time: 2025-06-08

Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)7-3-6(18-10(11,12)13)2-5(4-14)8(7)15/h2-3,15H,1H3
• InChI Key： LUMSGWXAYJHXQC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=C(C(C(=O)OC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate

Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate (CAS No. 1804887-98-6): An Overview of Its Structure, Properties, and Applications

Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate (CAS No. 1804887-98-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a hydroxyl group, and a trifluoromethylthio moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate is C₁₁H₉F₃NO₄S, and its molecular weight is approximately 296.25 g/mol. The compound's structure can be visualized as a benzene ring substituted with a cyano group at the 3-position, a hydroxyl group at the 2-position, and a trifluoromethylthio group at the 5-position. The methyl ester group is attached to the carboxylic acid functionality at the 1-position.

The presence of these functional groups imparts several important properties to Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate. The cyano group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The hydroxyl group can participate in hydrogen bonding, affecting solubility and interactions with other molecules. The trifluoromethylthio group is highly lipophilic and can enhance the compound's ability to penetrate biological membranes.

In recent years, Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate has been studied for its potential applications in various fields. One of the most promising areas of research is its use as an intermediate in the synthesis of pharmaceuticals. The unique combination of functional groups in this compound makes it an attractive starting material for the development of new drugs with specific biological activities.

For instance, studies have shown that compounds containing a trifluoromethylthio group can exhibit potent antiviral and anticancer activities. The lipophilic nature of this group allows these compounds to cross cell membranes more easily, enhancing their therapeutic efficacy. Additionally, the cyano and hydroxyl groups can be modified through chemical reactions to introduce new functionalities or improve existing ones.

In the context of drug discovery, Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate has been explored as a lead compound for the development of novel antiviral agents. Research has demonstrated that derivatives of this compound can effectively inhibit viral replication by targeting specific viral enzymes or pathways. This makes it a promising candidate for further optimization and clinical evaluation.

Beyond its potential in pharmaceuticals, Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate has also been investigated for its use in materials science. The unique electronic properties conferred by the cyano and trifluoromethylthio groups make this compound suitable for applications in organic electronics and photovoltaic devices. Studies have shown that derivatives of this compound can exhibit high charge carrier mobilities and excellent photostability, making them attractive materials for next-generation electronic devices.

In summary, Methyl 3-cyano-2-hydroxy-5-(trifluoromethylthio)benzoate (CAS No. 1804887-98-6) is a multifaceted organic compound with a wide range of potential applications. Its unique structural features and chemical properties make it a valuable starting material for the synthesis of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.